Cas no 7467-29-0 (5-(o-tolylazo)toluene-2,4-diamine)

• Product name: 5-(o-tolylazo)toluene-2,4-diamine
• CAS No: 7467-29-0
• MF: C₁₄H₁₆N₄
• MW: 240.303642272949
• CID: 979778
• PubChem ID: 81975

5-(o-tolylazo)toluene-2,4-diamine Chemical and Physical Properties

Names and Identifiers

• 5-(o-tolylazo)toluene-2,4-diamine
• 4-methyl-6-[(2-methylphenyl)diazenyl]benzene-1,3-diamine
• 1,3-Benzenediamine, 4-methyl-6-((2-methylphenyl)azo)-
• 2'-Methyl-2,4-diamino-5-methylazobenzene
• 4-Methyl-6-((2-methylphenyl)azo)-1,3-benzenediamine
• CCRIS 3859
• EINECS 231-262-6
• m-Phenylenediamine, 4-methyl-6-((2-methylphenyl)azo)-
• NSC400939
• Toluene-2,4-diamine, 5-(o-tolylazo)-
• NSC 400939
• SCHEMBL2683046
• NSC-400939
• 7467-29-0
• 4-METHYL-6-[2-(2-METHYLPHENYL)DIAZEN-1-YL]BENZENE-1,3-DIAMINE
• 1,3-Benzenediamine, 4-methyl-6-[(2-methylphenyl)azo]-
• Toluene-2, 5-(o-tolylazo)-
• DTXSID30868812
• K9587M5WZZ
• NS00082656
• 4-Methyl-6-[2-(2-methylphenyl)diazenyl]-1,3-benzenediamine
• 1,3-Benzenediamine, 4-methyl-6-[2-(2-methylphenyl)diazenyl]-
• DS-015271
• LFAUQAQLVVJIAC-UHFFFAOYSA-N

• Inchi： InChI=1S/C14H16N4/c1-9-5-3-4-6-13(9)17-18-14-7-10(2)11(15)8-12(14)16/h3-8H,15-16H2,1-2H3
• InChI Key： LFAUQAQLVVJIAC-UHFFFAOYSA-N
• SMILES： CC1=CC=CC=C1N=NC2=C(C=C(C(=C2)C)N)N

Computed Properties

• Exact Mass: 240.13768
• Monoisotopic Mass: 240.137496527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.8Ų
• XLogP3: 3.1

Experimental Properties

• Density: 1.1506 (rough estimate)
• Boiling Point: 373.02°C (rough estimate)
• Refractive Index: 1.6000 (estimate)
• PSA: 76.76
• LogP: 5.04560

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azobenzenes